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Benchmarking Mechanical Properties of
Silicones: A Guide for Researchers
For researchers, scientists, and drug development professionals, selecting the right silicone

elastomer is critical for application success. The mechanical properties of these polymers are

fundamentally dictated by the chemical nature of their precursors. This guide provides a

comparative analysis of the mechanical performance of silicones derived from various

precursors, supported by experimental data and detailed testing methodologies.

The versatility of silicone elastomers stems from the ability to tailor their properties by modifying

the organic groups attached to the inorganic siloxane backbone (⋯−Si−O−Si−O−⋯). The most

common organic groups are methyl, phenyl, and vinyl, each imparting distinct characteristics to

the final polymer. The curing chemistry, such as addition or condensation cure, and the use of

reinforcing fillers also play a significant role in determining the ultimate mechanical

performance.

Comparative Analysis of Mechanical Properties
The mechanical behavior of silicone elastomers is typically characterized by their tensile

strength, elongation at break, tear strength, and hardness. The following table summarizes the

typical range of these properties for silicones based on different precursor chemistries. It is

important to note that these values can be significantly influenced by the addition of reinforcing

fillers (e.g., fumed silica), the crosslinking density, and the curing process.
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Precursor
Type
(ASTM
D1418
Designati
on)

Common
Name

Key
Precursor
Features

Tensile
Strength
(MPa)

Elongatio
n at
Break (%)

Tear
Strength
(kN/m)

Hardness
(Shore A)

MQ
Methyl

Silicone

Dimethyl

siloxane

units

3.0 - 8.0 100 - 500 10 - 25 20 - 80

VMQ

Methyl

Vinyl

Silicone

Dimethyl

siloxane

with vinyl

groups

5.0 - 10.0 200 - 800 15 - 40 30 - 80

PMQ /

PVMQ

Phenyl

Methyl

Silicone

Dimethyl

siloxane

with phenyl

and

sometimes

vinyl

groups

4.0 - 9.0 150 - 600 15 - 35 20 - 75

FVMQ
Fluorosilico

ne

Fluoroalkyl

groups on

the

siloxane

chain

6.0 - 10.0 150 - 400 20 - 40 40 - 75

Key Insights from Precursor Chemistry:
Methyl (MQ): Silicones based on polydimethylsiloxane (PDMS) are the most common and

provide a good balance of properties. However, their mechanical strength is often enhanced

with fillers.

Vinyl (VMQ): The incorporation of vinyl groups along the siloxane chain is a common

strategy to improve vulcanization efficiency, particularly in addition-curing systems. This
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generally leads to better compression set characteristics and is a feature of many widely

used silicone elastomers.[1]

Phenyl (PMQ/PVMQ): The presence of phenyl groups on the siloxane backbone enhances

thermal stability and provides excellent performance at low temperatures.[1][2][3] Silicones

with phenyl groups are also known to be more flexible than their methyl counterparts.[2]

Fluoro (FVMQ): The incorporation of fluorine-containing groups results in fluorosilicone

elastomers, which exhibit exceptional resistance to non-polar solvents, fuels, and oils.[1]

Logical Workflow for Precursor Selection
The selection of a silicone precursor is a critical step in achieving the desired mechanical

properties for a specific application. The following diagram illustrates the logical workflow from

precursor choice to the final material characteristics.
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Figure 1. Logical workflow from precursor selection to mechanical properties.
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The following are detailed methodologies for the key experiments cited in the benchmarking of

silicone mechanical properties.

Tensile Strength and Elongation at Break (ASTM D412)
This test method is used to determine the tensile properties of vulcanized thermoset rubbers

and thermoplastic elastomers.[4][5]

Specimen Preparation: Dumbbell-shaped specimens are cut from a flat sheet of the cured

silicone material using a die.[5][6] The thickness of the specimen is measured at three points

within the gauge length, and the median value is used.

Test Procedure:

The specimen is mounted into the grips of a universal testing machine (tensile tester).[6]

The machine pulls the specimen at a constant rate of speed, typically 500 ± 50 mm/min,

until it ruptures.[4][5]

The force required to stretch the specimen and the corresponding elongation are recorded

throughout the test.

Data Analysis:

Tensile Strength: The maximum stress applied to the specimen before it ruptures,

calculated by dividing the maximum force by the original cross-sectional area of the

specimen.

Elongation at Break: The percentage increase in the original length of the specimen at the

point of rupture.

Tear Strength (ASTM D624)
This test measures the resistance of the silicone elastomer to tearing.[7]

Specimen Preparation: Specimens are cut into a specific shape, often a trouser, angle, or

crescent geometry, with a pre-cut notch.
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Test Procedure:

The specimen is placed in the grips of a universal testing machine.

The grips are separated at a constant speed, and the force required to propagate the tear

is measured.

Data Analysis: Tear strength is reported as the force per unit thickness required to tear the

specimen.

Hardness (ASTM D2240)
This method measures the indentation hardness of the silicone material using a durometer.[7]

Specimen Preparation: A flat, smooth specimen with a minimum thickness of 6 mm is

typically used.

Test Procedure:

A durometer, with a specific indenter shape (typically Shore A for silicones), is pressed

firmly against the specimen.

The hardness value is read from the durometer's scale, which ranges from 0 to 100.

Data Analysis: The Shore A hardness value provides a measure of the material's resistance

to indentation and is indicative of its stiffness.

Signaling Pathway of Addition Curing
The most common method for curing high-performance silicone elastomers is platinum-

catalyzed hydrosilylation, also known as addition curing. This process involves the reaction of a

vinyl-functional siloxane with a hydride-functional siloxane.
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Figure 2. Simplified schematic of the platinum-catalyzed addition curing process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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